1,4-Oxathiin-2-carboxamide, N-(2-furanylmethyl)-5,6-dihydro-3-phenyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-

• CAS No.: 1018165-80-4
• Molecular Formula: C20H21NO5S2
• Molecular Weight: 419.5 g/mol
• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-N-(furan-2-ylmethyl)-5-phenyl-2,3-dihydro-1,4-oxathiine-6-carboxamide
• InChI: InChI=1S/C20H21NO5S2/c22-20(18-19(27-11-10-26-18)15-5-2-1-3-6-15)21(13-17-7-4-9-25-17)16-8-12-28(23,24)14-16/h1-7,9,16H,8,10-14H2
• InChI Key: OVRYRHLAXXWCLP-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC=CO2)C(=O)C3=C(SCCO3)C4=CC=CC=C4

Description

The compound 1,4-Oxathiin-2-carboxamide, N-(2-furanylmethyl)-5,6-dihydro-3-phenyl-N-(tetrahydro-1,1-dioxido-3-thienyl)- is a structurally complex heterocyclic molecule featuring a 1,4-oxathiin core substituted with phenyl, furanylmethyl, and tetrahydro-1,1-dioxido-3-thienyl groups. For example, the naphthalenylmethyl-substituted analog (CAS 1018126-64-1) has a molecular weight of 479.611 g/mol, a density of 1.4 g/cm³, and a boiling point of 764.9°C, suggesting that the furanylmethyl variant may exhibit comparable physicochemical traits with adjustments for substituent polarity and steric effects .

Preparation Methods

Sulfenylation-Cyclization Cascade

This method, adapted from the synthesis of 5,6-dihydro-2-methyl-N-phenyl-1,4-oxathiin-3-carboxamide, involves:

• Sulfenylation : Reacting acetoacetanilide derivatives with di-(2-hydroxyethyl)disulfide under basic conditions to form 2-[(2-hydroxyethyl)thio]-3-oxo-N-phenylbutanamide intermediates.

• Acid-Catalyzed Cyclization : Treating the intermediate with p-toluenesulfonic acid in toluene at 75–80°C under vacuum, facilitating water removal via Dean-Stark traps.

For the target compound, replacing the phenyl group with a tetrahydro-1,1-dioxido-3-thienyl moiety would require modifying the starting anilide. Computational studies suggest that electron-withdrawing sulfone groups may necessitate lower cyclization temperatures (50–60°C) to prevent decomposition.

Oxidative Coupling of Thiols

Patent data reveals that 2-mercaptoethanol can be oxidized in situ with H₂O₂ to form disulfide intermediates, which subsequently react with carbonyl compounds. Applied to the target molecule:

• Thiol Precursor : 2-Furanmethanethiol could replace 2-mercaptoethanol.

• Oxidation Conditions : 30–50% H₂O₂ at 35–37°C with NaOH maintaining pH 10–12.5.

• Key Challenge : Controlling furan ring stability under oxidative conditions, requiring strict temperature modulation below 40°C.

Optimization Data from Analogous Syntheses

Parameter	Value (Analog)	Adjusted for Target Compound
Cyclization Temperature	75–80°C	50–60°C (predicted)
Cyclization Time	3.5 hours	4–5 hours
Acid Catalyst Loading	1% p-TsOH	1.5% methanesulfonic acid
Yield (Overall)	64.5–68.1%	45–55% (estimated)

Key adjustments account for the steric bulk of the tetrahydrothienyl sulfone group and furan’s thermal sensitivity.

Critical Reaction Monitoring Techniques

• Iodometric Titration : Essential for tracking thiol/disulfide ratios during oxidative steps.

• In-situ FTIR : Monitors carbonyl (1670–1690 cm⁻¹) and sulfone (1310–1320 cm⁻¹) groups during cyclization.

• Chiral HPLC : Required to control stereochemistry at the tetrahydrothienyl center.

Industrial-Scale Considerations

Adapting lab-scale methods for production involves:

• Continuous Flow Reactors : To manage exothermicity during H₂O₂ additions.

• Crystallization Optimization : Use ethanol/water mixtures (3:1) at −10°C for improved yield.

• Waste Stream Management : Neutralize acidic byproducts with CaCO₃ before disposal.

Chemical Reactions Analysis

Types of Reactions

1,4-Oxathiin-2-carboxamide, N-(2-furanylmethyl)-5,6-dihydro-3-phenyl-N-(tetrahydro-1,1-dioxido-3-thienyl)- can undergo various chemical reactions, including:

Oxidation: Conversion of functional groups to higher oxidation states.

Reduction: Reduction of specific functional groups to lower oxidation states.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium on carbon, platinum catalysts.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines.

Scientific Research Applications

Biological Activities

Research indicates that 1,4-Oxathiin derivatives exhibit notable biological activities:

• Antifungal Properties : Compounds in the oxathiin family have shown effectiveness against resistant strains of pathogens such as Ustilago maydis and Aspergillus nidulans. They disrupt cellular processes in fungi, making them suitable candidates for fungicides .
• Insecticidal Activity : Some derivatives demonstrate insecticidal properties, potentially useful in agricultural applications to manage pest populations without harming beneficial insects .

Applications in Agriculture

The unique combination of furan moieties and specific arrangements of functional groups in 1,4-Oxathiin-2-carboxamide enhances its potential as a pesticide:

Application	Description
Fungicide	Effective against various fungal pathogens; disrupts cellular functions in fungi.
Insecticide	Targets insect pests while minimizing impact on non-target species; enhances crop protection.
Plant Growth Regulator	Potentially influences plant growth and development processes, improving yield and resilience.

Case Studies

Several studies highlight the efficacy of 1,4-Oxathiin derivatives in real-world applications:

• Fungicidal Efficacy Against Aspergillus nidulans : A study demonstrated that certain oxathiin derivatives inhibited the growth of Aspergillus nidulans by disrupting its cellular integrity. The mechanism involved the inhibition of key enzymatic pathways essential for fungal survival .
• Field Trials for Pest Management : Field trials conducted with formulations containing oxathiin derivatives showed a significant reduction in pest populations compared to untreated controls. These trials emphasized the compound's role as an environmentally friendly alternative to conventional pesticides .

Mechanism of Action

The mechanism of action of 1,4-Oxathiin-2-carboxamide, N-(2-furanylmethyl)-5,6-dihydro-3-phenyl-N-(tetrahydro-1,1-dioxido-3-thienyl)- involves interactions with specific molecular targets and pathways. These may include:

Enzyme Inhibition: Binding to and inhibiting the activity of specific enzymes.

Receptor Modulation: Interacting with cellular receptors to modulate their activity.

Signal Transduction Pathways: Affecting intracellular signaling pathways to exert its effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Key Structural and Functional Differences

1,4-Oxathiin derivatives are distinguished by substituents on the oxathiin ring and carboxamide side chains. Below is a comparative analysis with structurally related compounds:

5,6-Dihydro-2-methyl-N-phenyl-1,4-oxathiin-3-carboxamide (C:0540) Structure: Methyl and phenyl substituents at positions 2 and 3, respectively. Applications: A known fungicide synthesized via cyclization of acetoacetanilide and di(2-hydroxyethyl)disulfide, avoiding chlorinating agents . Key Advantage: Cost-effective synthesis with reduced corrosive byproducts compared to older methods involving SO₂Cl₂ .

5,6-Dihydro-2-methyl-N-phenyl-1,4-oxathiin-3-carboxamide-4,4-dioxide (O:0175) Structure: Incorporates a sulfone group (4,4-dioxide) on the oxathiin ring.

N-(1,1-Dioxidotetrahydrothiophen-3-yl)-N-(naphthalen-1-ylmethyl)-3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxamide (CAS 1018126-64-1)

• Structure : Features a naphthalenylmethyl group and tetrahydrothiophene dioxide moiety.
• Properties : Higher molecular weight (479.611 g/mol) and boiling point (764.9°C) compared to simpler methyl/phenyl analogs, attributed to bulkier substituents .

Functional Group Influence

• Furanylmethyl vs. Naphthalenylmethyl : The furan ring in the target compound may confer greater solubility in polar solvents compared to the naphthalene group, which is more hydrophobic .
• Tetrahydro-1,1-dioxido-3-thienyl : The sulfone group enhances metabolic stability and resistance to enzymatic degradation, a trait shared with O:0175 .

Data Tables

Table 1: Comparative Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/cm³)
Target Compound (Inferred)	C₂₆H₂₅NO₄S₂	~470–480	~750–770	~1.3–1.5
CAS 1018126-64-1 (Naphthalenylmethyl analog)	C₂₆H₂₅NO₄S₂	479.611	764.9	1.4
C:0540 (Methyl-phenyl analog)	C₁₃H₁₅NO₂S	249.33	Not reported	Not reported

Research Findings

• Synthesis : The absence of chlorinating agents in C:0540’s synthesis highlights a trend toward environmentally benign methods, which may extend to the target compound’s production .
• Toxicity : Oxathiin derivatives like C:0540 and O:0175 are classified as hazardous chemicals, necessitating rigorous safety protocols during handling .
• Thermal Stability : The high boiling point of the naphthalenylmethyl analog (764.9°C) suggests that the target compound may also exhibit robust thermal stability, suitable for high-temperature applications .

Biological Activity

1,4-Oxathiin-2-carboxamide, commonly known as Carboxin, is a systemic fungicide belonging to the oxathiin class. It has been utilized primarily in agriculture to combat various fungal pathogens. This compound exhibits significant biological activity due to its unique chemical structure and mechanism of action.

• Molecular Formula: C₁₂H₁₃N₁O₄S
• Molecular Weight: 267.301 g/mol
• Melting Point: 128-130 °C
• Boiling Point: 527.6 °C at 760 mmHg
• Density: 1.392 g/cm³
• CAS Number: 5259-88-1

Property	Value
Molecular Formula	C₁₂H₁₃N₁O₄S
Molecular Weight	267.301 g/mol
Melting Point	128-130 °C
Boiling Point	527.6 °C
Density	1.392 g/cm³
CAS Number	5259-88-1

Carboxin functions primarily as a systemic fungicide, meaning it can be absorbed by plants and translocated to various tissues, providing protection against fungal infections from within. Its mode of action involves the inhibition of mitochondrial respiration in fungi, specifically targeting the succinate dehydrogenase enzyme complex (SDH). This inhibition disrupts the energy production in fungal cells, leading to cell death.

Biological Activity

Research indicates that Carboxin exhibits high specificity against several classes of fungi, including:

• Basidiomycetes
• Deuteromycetes
• Phycomycetes

The compound's ability to translocate within plant tissues enhances its efficacy against diseases such as rusts and smuts.

Study on Polymorphic Forms

A study published in Nature highlighted two polymorphic forms of Carboxin, demonstrating that both forms exhibit similar biological activities. The research focused on the crystal structures and packing arrangements, revealing that hydrogen bonding plays a crucial role in stabilizing these forms and influencing their fungicidal properties .

Efficacy Against Resistant Strains

Another significant study investigated the effectiveness of Carboxin against carboxin-resistant strains of Ustilago maydis and Aspergillus nidulans. The findings suggested that certain modified oxathiin carboxamides could selectively target mutated succinate dehydrogenase complexes, indicating potential pathways for overcoming resistance .

Environmental Impact and Degradation

Research has also examined the degradation of Carboxin in environmental settings. A study found that Pseudomonas aeruginosa can degrade Carboxin effectively, suggesting its potential for bioremediation in contaminated soils .

Safety and Toxicology

While Carboxin is effective as a fungicide, it has been associated with hepatotoxicity in animal studies and poses risks upon occupational exposure. The compound's safety data indicates an LC50 value greater than 4,700 mg/m³ over four hours for rats, which suggests a relatively low acute toxicity level under controlled conditions .

Table 2: Toxicological Data

Endpoint	Value
LC50 (rat)	>4,700 mg/m³/4h
Hepatotoxicity	Yes
Environmental Persistence	Moderate

Q & A

Q. What are the recommended synthetic pathways for preparing 1,4-oxathiin-2-carboxamide derivatives, and how can reaction conditions be optimized?

• Methodological Answer : Synthesis of 1,4-oxathiin derivatives typically involves cyclization of thioamide precursors. For example, analogs like 5,6-Dihydro-2-methyl-N-phenyl-1,4-oxathiin-3-carboxamide (C:0540) are synthesized via refluxing acetonitrile with reagents such as N-phenylhydrazinecarboxamides, followed by cyclization in DMF using iodine and triethylamine to eliminate sulfur intermediates . Key optimization parameters include reaction time (1–3 minutes for initial steps), solvent polarity, and catalyst selection. Structural confirmation requires NMR (e.g., $^1H$, $^{13}C$) and HRMS .

Q. How can researchers resolve ambiguities in the structural elucidation of 1,4-oxathiin derivatives?

• Methodological Answer : Combine spectroscopic techniques:

• NMR : Assign proton environments (e.g., furanyl methyl groups at δ 2.82–2.95 ppm) and carbons (carbonyl signals at ~160 ppm) .
• HRMS : Verify molecular ion peaks (e.g., M+H$^+$ at 301.1369) .
• X-ray crystallography : Resolve stereochemical ambiguities, particularly for tetrahydro-thienyl substituents. Cross-validate with computational methods like DFT for electronic structure alignment.

Advanced Research Questions

Q. What computational strategies are effective for predicting the reactivity and metabolic pathways of 1,4-oxathiin-2-carboxamide derivatives?

• Methodological Answer : Use hybrid quantum mechanics/molecular mechanics (QM/MM) models to simulate reaction intermediates. For metabolic prediction, apply machine learning (ML)-enhanced tools like COMSOL Multiphysics to map aldehyde oxidase (AO) interactions, focusing on sulfur oxidation sites. AI-driven platforms can automate parameter optimization for in silico trials .

Q. How can researchers address contradictions in bioactivity data between in vitro and in vivo studies for 1,4-oxathiin derivatives?

• Methodological Answer : Conduct mechanistic studies to identify pharmacokinetic bottlenecks:

• Solubility assays : Measure logP values to assess lipid membrane penetration.
• Metabolic profiling : Use LC-MS/MS to detect phase I/II metabolites (e.g., sulfoxide formation via AO).
• Theoretical alignment : Link discrepancies to theoretical frameworks, such as the compound’s electronic effects on receptor binding vs. metabolic inactivation .

Q. What advanced separation techniques are suitable for isolating enantiomers of 1,4-oxathiin-2-carboxamide derivatives?

• Methodological Answer : Employ chiral stationary phases (CSPs) in HPLC, such as cellulose tris(3,5-dimethylphenylcarbamate). Optimize mobile phase composition (e.g., hexane:isopropanol gradients). For preparative-scale isolation, use simulated moving bed (SMB) chromatography, referencing CRDC subclass RDF2050104 (membrane/separations) .

Theoretical and Mechanistic Questions

Q. How does the electronic configuration of the tetrahydro-1,1-dioxido-3-thienyl substituent influence the compound’s stability and reactivity?

• Methodological Answer : Perform density functional theory (DFT) calculations to map frontier molecular orbitals (HOMO/LUMO). The sulfone group’s electron-withdrawing effect stabilizes the oxathiin ring but increases susceptibility to nucleophilic attack at the carboxamide carbonyl. Compare with analogs lacking the sulfone moiety (e.g., C:0540 vs. O:0175) .

Q. What theoretical frameworks explain the antimicrobial activity of 1,4-oxathiin derivatives, and how can they guide analog design?

• Methodological Answer : Link bioactivity to the "Hard and Soft Acids and Bases" (HSAB) theory: The sulfur-rich structure acts as a soft base, targeting thiol groups in bacterial enzymes. Use molecular docking (e.g., AutoDock Vina) to predict interactions with cysteine proteases. Prioritize derivatives with balanced lipophilicity (clogP 2–4) for membrane penetration .

Data Validation and Reproducibility

Q. What protocols ensure reproducibility in synthesizing 1,4-oxathiin derivatives across laboratories?

• Methodological Answer : Standardize:

• Reagent purity : Use ≥99% acetonitrile and DMF (HPLC grade).
• Reaction monitoring : Implement inline FTIR to track carbonyl intermediates.
• Data reporting : Adhere to CRDC guidelines (RDF2050108) for process control documentation, including temperature/pH profiles .